Cas no 10101-41-4 (Calcium sulfate dihydrate)

• Product name: Calcium sulfate dihydrate
• CAS No: 10101-41-4
• MF: CaH₄O₆S
• MW: 172.1712
• MDL: MFCD00149625
• CID: 48375

Calcium sulfate dihydrate Chemical and Physical Properties

Names and Identifiers

• Calcium Sulfate Dihydrate
• gypsum
• ACS
• alabaster
• annaline
• CalciuM Sulfate (AS)
• gypse
• lightspar
• Mineral white
• Native calciuM sulfate
• Precipitated calciuM sulfate
• SATIN SPAR
• satinite
• TERRA ALBA
• Pigment White 25
• selenite
• c.i. 77231
• Phosphogypsum
• Landplaster
• Gypsite
• GIPS
• Compactrol
• Primoplast
• Gypsum stone
• Light spar
• Duracal Cemen
• Tiger Kencoat
• Magnesia White
• Crystacal R
• Gypsum (Ca(SO4).2H2O)
• CoCoat T
• G 6 (refractory
• SK (mineral)
• G 75 (mineral
• G 16 (gypsum
• Calcium sulfate, dihydrate
• Sulfuric acid, calcium salt (1:1), dihydrate
• PE 20A
• Sulfuric acid, calcium(2+) salt, dihydrate
• MFC
• Calcium sulfate dihydrate

• MDL： MFCD00149625
• Inchi： 1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
• InChI Key： PASHVRUKOFIRIK-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 171.93500
• Monoisotopic Mass: 135.91432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 90.6
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless monoclinic crystalline powder. Glass luster.
• Density: 2.32
• Melting Point: 128°C -1.5H₂O
• Boiling Point: 163°C -2H₂O
• Flash Point: 163°C -2H₂O
• Refractive Index: 1.5248
• PH: 7.0 (50g/l, H2O, 20℃)(slurry)
• Solubility: H2O: 0.01 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with aluminium, strong acids.
• PSA: 107.10000
• LogP: -0.38580
• Sensitiveness: Hygroscopic
• Merck: 14,1706
• Solubility: Slightly soluble in hot water 2 g/l (20 º C). Soluble in hydrochloric acid, alcohol and most organic solvents.

Calcium sulfate dihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S24/25
• RTECS：EW4150000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• Storage Condition：Store in cold storage.
• TSCA：Yes

Calcium sulfate dihydrate Customs Data

• HS CODE：28332990
• Customs Data：

  China Customs Code:

  28332990

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium sulfate dihydrate

Properties and Applications of Calcium sulfate dihydrate (CAS No. 10101-41-4)

Calcium sulfate dihydrate, with the chemical formula CaSO₄·2H₂O, is a widely recognized inorganic compound that has found extensive applications across various industries due to its unique physical and chemical properties. This compound, also known as gypsum, is naturally occurring and is mined from deposits worldwide. Its versatility stems from its relatively high stability, solubility characteristics, and reactivity under specific conditions, making it indispensable in pharmaceuticals, construction, and industrial processes.

The molecular structure of Calcium sulfate dihydrate consists of calcium ions (Ca²⁺) and sulfate ions (SO₄²⁻) combined with water molecules. This crystalline structure contributes to its hygroscopic nature, meaning it can absorb moisture from the air, which is a key factor in its use as a desiccant in certain applications. The compound exists in different forms, but the dihydrate variant is the most common and commercially available.

In the pharmaceutical industry, Calcium sulfate dihydrate plays a crucial role as an excipient and in drug formulation. Its primary use is as a bulking agent and filler in tablets and capsules, ensuring uniform dosage distribution. Additionally, its mild laxative properties make it useful in constipation treatments. Recent studies have highlighted its potential in wound healing applications, where its ability to maintain moisture balance promotes faster tissue regeneration. The compound's biocompatibility and low toxicity have been further validated through clinical trials, reinforcing its safety profile for medical use.

The construction sector extensively utilizes Calcium sulfate dihydrate due to its properties as a fire retardant and soil stabilizer. When used in plasters and wallboards, it enhances fire resistance by releasing water upon heating, thereby cooling the surrounding material. In agriculture, it serves as a soil amendment to adjust pH levels and provide essential calcium for plant growth. The compound's role in sustainable agriculture has been a focus of recent research, particularly in developing eco-friendly methods for improving soil fertility without relying on synthetic chemicals.

Industrial applications of Calcium sulfate dihydrate are diverse and significant. It is used as a raw material in the production of plaster of Paris, which is widely employed in construction and artistic modeling. The compound's solubility characteristics also make it valuable in water treatment processes, where it helps remove impurities by precipitating contaminants. Furthermore, advancements in nanotechnology have opened new avenues for its use; researchers are exploring nanoscale calcium sulfate for drug delivery systems due to its ability to encapsulate active pharmaceutical ingredients effectively.

The environmental impact of using Calcium sulfate dihydrate has been a subject of increasing interest. Studies have shown that it is biodegradable and does not contribute to environmental pollution when disposed of properly. Its extraction and processing methods have also been optimized to minimize ecological footprints. For instance, waste generated from flue gas desulfurization processes can be repurposed into calcium sulfate products, creating a circular economy approach that reduces waste while meeting industrial demand.

The future prospects for Calcium sulfate dihydrate are promising, with ongoing research focusing on expanding its applications beyond traditional uses. Innovations in material science are exploring its potential as a component in sustainable building materials that offer enhanced durability and energy efficiency. In medicine, the development of novel drug delivery systems using nanostructured calcium sulfate could revolutionize targeted therapies. As regulatory frameworks evolve to encourage green chemistry practices, the demand for environmentally friendly alternatives like calcium sulfate is expected to rise.

In conclusion, Calcium sulfate dihydrate (CAS No. 10101-41-4) is a multifaceted compound with broad industrial and pharmaceutical applications. Its unique properties make it invaluable in various sectors, from construction to healthcare. With continuous advancements in research and technology, the potential uses for this compound are likely to expand even further, solidifying its role as an essential material in modern society.